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Compound of Interest

Compound Name: Pentachlorothioanisole

Cat. No.: B041897 Get Quote

An In-depth Technical Guide to
Pentachlorothioanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Pentachlorothioanisole (PCTA), a significant metabolite of certain pesticides

and a compound of interest in environmental and toxicological research. This document

collates critical data, outlines experimental protocols, and visualizes key chemical pathways to

serve as an essential resource for professionals in the field.

Physical and Chemical Properties
Pentachlorothioanisole is a halogenated monoaromatic compound.[1] It presents as a white

to pale brown solid under standard conditions.[1] A summary of its key physical and chemical

properties is presented in the table below.
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Property Value Source

CAS Registry Number 1825-19-0 [2]

Molecular Formula C₇H₃Cl₅S [2]

Molecular Weight 296.43 g/mol [2][3]

Melting Point 95-96 °C [2][3][4]

Boiling Point 318.5 ± 42.0 °C (Predicted) [3][4]

Density 1.68 ± 0.1 g/cm³ (Predicted) [3][4]

Flash Point 139.6 ± 25.0 °C [3][4]

Vapor Pressure 0.000673 mmHg at 25°C [4]

Refractive Index 1.641 [3]

Solubility

Insoluble in water.[5] Sparingly

soluble in chloroform, slightly

soluble in dichloromethane

and ethyl acetate.[4][6]

[4][5][6]

XLogP3 5.6 - 5.81 [1][3]

Spectral Data
Comprehensive spectral information is available for the characterization of

Pentachlorothioanisole. This includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR spectra

are available.[1][7]

Mass Spectrometry (MS): GC-MS data for Pentachlorothioanisole is accessible, providing

information on its fragmentation patterns.[1][8]

Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using KBr pellets, are available

for identifying functional groups.[1]

Raman Spectroscopy: FT-Raman spectra have also been documented.[1]
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Chemical Reactivity and Stability
Pentachlorothioanisole is a metabolite of the pesticides Pentachloronitrobenzene (PCNB)

and Hexachlorobenzene.[1][3] In non-sterilized soil, it can be microbially converted into its

sulfoxide and sulfone analogs.[3] The parent compound is relatively unreactive, a characteristic

of simple aromatic halogenated organic compounds.[5]

Experimental Protocols
Synthesis of Pentachlorothioanisole
A probable method for the synthesis of Pentachlorothioanisole involves the reaction of the

sodium salt of pentachlorothiophenol with methyl iodide.[1]

Reaction Scheme:

C₆Cl₅SNa + CH₃I → C₆Cl₅SCH₃ + NaI

Detailed Protocol:

Formation of the Sodium Salt: Pentachlorothiophenol is dissolved in a suitable solvent, such

as ethanol or methanol. An equimolar amount of a sodium base, like sodium hydroxide or

sodium methoxide, is added to deprotonate the thiol, forming the sodium

pentachlorothiophenolate salt.

Nucleophilic Substitution: Methyl iodide is then added to the solution. The thiophenolate

anion acts as a nucleophile, attacking the methyl group of methyl iodide in an SN2 reaction.

Work-up and Purification: The resulting Pentachlorothioanisole can be isolated by

removing the solvent, followed by extraction and purification techniques such as

recrystallization or column chromatography to obtain the pure product.
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Caption: Synthesis of Pentachlorothioanisole from Sodium Pentachlorothiophenolate and

Methyl Iodide.

Metabolic Pathways
Pentachlorothioanisole is a known metabolite of the pesticides Pentachloronitrobenzene

(PCNB) and Hexachlorobenzene (HCB).[1] The metabolic conversion in organisms, such as

rats, and microorganisms involves several steps.[1][3]

Precursors

Metabolites

Pentachloronitrobenzene (PCNB)

Pentachlorothiophenol (PCTP)

Metabolic Reduction
& Thiol Conjugation

Hexachlorobenzene (HCB)

Metabolic Reduction
& Thiol Conjugation

Pentachlorothioanisole (PCTA)

Methylation

PCTA Sulfoxide

Oxidation

PCTA Sulfone

Further Oxidation
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Caption: Metabolic formation of Pentachlorothioanisole from pesticide precursors.

Safety and Handling
Pentachlorothioanisole is classified as harmful if swallowed and may cause long-lasting

harmful effects to aquatic life.[1][3] It can cause skin and serious eye irritation.[9] Standard

laboratory safety precautions should be observed when handling this compound, including the

use of personal protective equipment such as gloves, safety glasses, and a lab coat.[9] It

should be stored in a refrigerator.[4][6] For disposal, it should be treated as hazardous waste in

accordance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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